Cas no 2170170-16-6 (Methyl-5-Phenylpyrrolidine-2-Carboxylate Hydrochloride)

Methyl-5-Phenylpyrrolidine-2-Carboxylate Hydrochloride is a chiral pyrrolidine derivative commonly utilized as an intermediate in organic synthesis and pharmaceutical research. Its hydrochloride salt form enhances stability and solubility, facilitating handling and purification processes. The compound features a phenyl-substituted pyrrolidine ring, making it a valuable building block for the development of biologically active molecules, particularly in the synthesis of peptidomimetics and chiral catalysts. Its ester functionality allows for further derivatization, offering versatility in structural modifications. The product is characterized by high purity and consistent quality, ensuring reliable performance in synthetic applications. Suitable for controlled environments, it requires proper storage under inert conditions to maintain integrity.
Methyl-5-Phenylpyrrolidine-2-Carboxylate Hydrochloride structure
2170170-16-6 structure
Product Name:Methyl-5-Phenylpyrrolidine-2-Carboxylate Hydrochloride
CAS No:2170170-16-6
MF:C12H16ClNO2
MW:241.713942527771
CID:5050137
PubChem ID:86767615
Update Time:2025-06-14

Methyl-5-Phenylpyrrolidine-2-Carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • methyl 5-phenylpyrrolidine-2-carboxylate hydrochloride
    • (2S,5S)-Methyl 5-phenylpyrrolidine-2-carboxylate hydrochloride
    • Methyl 5-phenyl-2-pyrrolidinecarboxylate hydrochloride
    • methyl 5-phenylpyrrolidine-2-carboxylate;hydrochloride
    • Z1839480767
    • EN300-189055
    • CS-16129
    • 2170170-16-6
    • rac-methyl (2R,5R)-5-phenylpyrrolidine-2-carboxylate hydrochloride, trans
    • EN300-331681
    • methyl (2S,5S)-5-phenylpyrrolidine-2-carboxylate;hydrochloride
    • methyl (2S,5S)-5-phenylpyrrolidine-2-carboxylate hydrochloride
    • D72049
    • methyl(2S,5S)-5-phenylpyrrolidine-2-carboxylatehydrochloride
    • CS-0089876
    • AKOS037651210
    • 1807916-59-1
    • rac-methyl (2R,5R)-5-phenylpyrrolidine-2-carboxylate hydrochloride
    • Methyl-5-Phenylpyrrolidine-2-Carboxylate Hydrochloride
    • Inchi: 1S/C12H15NO2.ClH/c1-15-12(14)11-8-7-10(13-11)9-5-3-2-4-6-9;/h2-6,10-11,13H,7-8H2,1H3;1H
    • InChI Key: AIGJJVLXPPJJOE-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C(C1CCC(C2C=CC=CC=2)N1)=O

Computed Properties

  • Exact Mass: 241.0869564g/mol
  • Monoisotopic Mass: 241.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3

Methyl-5-Phenylpyrrolidine-2-Carboxylate Hydrochloride Security Information

Methyl-5-Phenylpyrrolidine-2-Carboxylate Hydrochloride Pricemore >>

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Additional information on Methyl-5-Phenylpyrrolidine-2-Carboxylate Hydrochloride

Recent Advances in Methyl-5-Phenylpyrrolidine-2-Carboxylate Hydrochloride (CAS: 2170170-16-6) Research

Methyl-5-Phenylpyrrolidine-2-Carboxylate Hydrochloride (CAS: 2170170-16-6) is a chiral pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications as a building block for bioactive molecules. Recent studies have explored its synthesis, pharmacological properties, and utility in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of Methyl-5-Phenylpyrrolidine-2-Carboxylate Hydrochloride via a catalytic enantioselective hydrogenation process. The researchers achieved high enantiomeric excess (ee > 99%) using a novel iridium catalyst, which significantly improved the yield and purity compared to traditional methods. This advancement is critical for scaling up production while maintaining the stereochemical integrity required for pharmaceutical applications.

In pharmacological research, Methyl-5-Phenylpyrrolidine-2-Carboxylate Hydrochloride has shown promise as a precursor for dopamine receptor modulators. A preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported its incorporation into D3-selective ligands, resulting in compounds with improved blood-brain barrier permeability and binding affinity. These findings suggest potential applications in treating Parkinson's disease and schizophrenia, though further in vivo validation is ongoing.

The compound's role in protease inhibition has also been investigated. Research presented at the 2024 American Chemical Society National Meeting highlighted its use in designing novel inhibitors of prolyl oligopeptidase (POP), an enzyme linked to cognitive disorders. The pyrrolidine scaffold provided optimal spatial orientation for interacting with the POP active site, with derivative compounds showing IC50 values in the low micromolar range.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) indicate that Methyl-5-Phenylpyrrolidine-2-Carboxylate Hydrochloride exhibits favorable acute toxicity profiles in rodent models, with LD50 values exceeding 500 mg/kg. However, researchers caution that stereochemistry-dependent effects require careful evaluation during drug development, as different enantiomers may demonstrate varying metabolic pathways.

Ongoing clinical trials (Phase I) by several pharmaceutical companies are investigating derivatives of this compound for neuropathic pain management. Early results suggest good tolerability and pharmacokinetic properties, though efficacy data remains preliminary. The chemical's versatility continues to drive innovation, with recent patent applications (WO2023187542, US20240124421) covering novel crystalline forms and prodrug formulations to enhance bioavailability.

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